Cas no 258530-60-8 (1-Oxide-4-thiomorpholine acetic Acid)
1-Oxide-4-thiomorpholine acetic acid is a versatile sulfur- and nitrogen-containing heterocyclic compound with applications in organic synthesis and pharmaceutical research. Its unique structure, combining a thiomorpholine oxide moiety with an acetic acid group, enables its use as a building block for bioactive molecules. The compound exhibits stability and reactivity, making it valuable for derivatization and ligand design.
258530-60-8 structure
Product Name:1-Oxide-4-thiomorpholine acetic Acid
CAS No:258530-60-8
MF:C6H12ClNO3S
MW:213.682379722595
CID:247063
PubChem ID:53399187
Update Time:2025-06-19
1-Oxide-4-thiomorpholine acetic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiomorpholineaceticacid, 1-oxide
- 2-(1-oxo-1,4-thiazinan-4-yl)acetic acid,hydrochloride
- 1-OXIDE-4-THIOMORPHOLINE ACETIC ACID
- 2-(1-Oxo-1
- 4-Thiomorpholine acetic acid, 1-oxide
- CS-0261883
- E4-thiomorpholin-4-yl)acetic acid hydrochloride
- EN300-8038542
- 2-(1-oxo-1,4-thiazinan-4-yl)acetic acid;hydrochloride
- (1-Oxo-1lambda~4~,4-thiazinan-4-yl)acetic acid--hydrogen chloride (1/1)
- Z1459993590
- DTXSID30694572
- 258530-60-8
- 2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid hydrochloride
- 2416231-20-2
- 2-(1-Oxidothiomorpholino)acetic acid hydrochloride
- 2-(1-oxo-1lambda4-thiomorpholin-4-yl)aceticacidhydrochloride
- 1-Oxide-4-thiomorpholine acetic Acid
-
- Inchi: 1S/C6H11NO3S.ClH/c8-6(9)5-7-1-3-11(10)4-2-7;/h1-5H2,(H,8,9);1H
- InChI Key: YXVOVOQLVIYOQF-UHFFFAOYSA-N
- SMILES: Cl.S1(CCN(CC(=O)O)CC1)=O
Computed Properties
- Exact Mass: 177.04600
- Monoisotopic Mass: 213.0226421g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 173
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 76.8Ų
Experimental Properties
- PSA: 76.82000
- LogP: -0.06110
1-Oxide-4-thiomorpholine acetic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H809788-1mg |
1-Oxide-4-thiomorpholine acetic Acid |
258530-60-8 | 1mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H809788-2mg |
1-Oxide-4-thiomorpholine acetic Acid |
258530-60-8 | 2mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H809788-10mg |
1-Oxide-4-thiomorpholine acetic Acid |
258530-60-8 | 10mg |
$ 80.00 | 2022-06-04 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-336519-1 g |
4-Thiomorpholine acetic acid, 1-oxide, |
258530-60-8 | 1g |
¥4,212.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-336519-1g |
4-Thiomorpholine acetic acid, 1-oxide, |
258530-60-8 | 1g |
¥4212.00 | 2023-09-05 | ||
| Enamine | EN300-2993159-0.05g |
2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid |
258530-60-8 | 95% | 0.05g |
$707.0 | 2023-11-13 | |
| Enamine | EN300-2993159-0.1g |
2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid |
258530-60-8 | 95% | 0.1g |
$741.0 | 2023-11-13 | |
| Enamine | EN300-2993159-0.25g |
2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid |
258530-60-8 | 95% | 0.25g |
$774.0 | 2023-11-13 | |
| Enamine | EN300-2993159-0.5g |
2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid |
258530-60-8 | 95% | 0.5g |
$809.0 | 2023-11-13 | |
| Enamine | EN300-2993159-1g |
2-(1-oxo-1lambda4-thiomorpholin-4-yl)acetic acid |
258530-60-8 | 95% | 1g |
$842.0 | 2023-11-13 |
1-Oxide-4-thiomorpholine acetic Acid Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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